N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed using techniques such as X-ray crystallography and Density Functional Theory (DFT) calculations . These techniques provide insights into the electronic structure of the compound and can reveal details about the intermolecular interactions that stabilize the structure.Scientific Research Applications
Crystal Engineering and Molecular Interactions
Pharmaceutical Cocrystals and Solubility Enhancements : Research has explored pharmaceutical cocrystals involving analgesic drugs to enhance solubility and dissolution rates, which could be relevant for improving the bioavailability of compounds like N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-nitrobenzamide. Cocrystals with various coformers were found to dissolve faster and have higher equilibrium solubility than the parent compound, highlighting the potential of crystal engineering to enhance drug properties (Aitipamula et al., 2012).
Halogen Bonds in Crystal Design : The study of molecular tapes via hydrogen and halogen bonds in complexes indicates the possibility of exploiting these interactions for crystal design. This could be relevant for designing new materials or drugs based on the structural features of N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-nitrobenzamide (Saha et al., 2005).
Polymers and Materials Science
Soluble Thermally Stable Polymers : A study on aromatic poly(sulfone sulfide amide imide)s, involving the synthesis of new diamine monomers with sulfone, sulfide, and amide units, could offer insights into the synthesis and applications of high-performance polymers. This research demonstrates the potential of incorporating complex molecules like N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-nitrobenzamide into polymers for enhanced thermal stability and solubility (Mehdipour‐Ataei & Hatami, 2007).
Antibacterial Activity and Chemical Synthesis
Sulfonamide Derivatives and Antibacterial Activity : A series of novel sulfonamides containing a 2-amino-1,3-thiazole fragment were synthesized under solvent-free conditions, evaluated for their antibacterial activity against S. aureus and E. coli, and subjected to in silico ADME prediction. This study's approach to synthesizing and testing compounds for antibacterial activity could be applicable to derivatives of N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-nitrobenzamide (Rafiee Pour et al., 2019).
Mechanism of Action
Target of Action
Similar compounds such as dcmu (3-(3,4-dichlorophenyl)-1,1-dimethylurea) have been found to inhibit photosynthesis by blocking the q b plastoquininone binding site of photosystem ii .
Mode of Action
This interruption of the photosynthetic electron transport chain reduces the plant’s ability to convert light energy into chemical energy .
Biochemical Pathways
Compounds with similar structures, such as dcmu, affect the photosynthetic electron transport chain in photosynthesis .
Pharmacokinetics
Similar compounds have shown significant increases in extracellular levels of serotonin and norepinephrine in the medial prefrontal cortex, and of serotonin and dopamine in the core of nucleus accumbens .
properties
IUPAC Name |
N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H9Cl2N3O3S/c17-12-5-4-9(7-13(12)18)14-8-25-16(19-14)20-15(22)10-2-1-3-11(6-10)21(23)24/h1-8H,(H,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSAKNYVJHABGCT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)NC2=NC(=CS2)C3=CC(=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H9Cl2N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-nitrobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.